Cas no 150304-08-8 ([1,1'-Biphenyl]-4-ol,2,2',4',6'-tetrachloro-)

• Product Name: [1,1'-Biphenyl]-4-ol,2,2',4',6'-tetrachloro-
• CAS No: 150304-08-8
• MF: C₁₂H₆Cl₄O
• MW: 307.987439632416
• CID: 171736
• PubChem ID: 153963
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-ol,2,2',4',6'-tetrachloro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol,2,2',4',6'-tetrachloro-
• 3-chloro-4-(2,4,6-trichlorophenyl)phenol
• 4-Hydroxy-2,2',4',6'-tetrachlorobiphenyl
• UNII-3LUQ8W8XS9
• (1,1'-Biphenyl)-4-ol, 2,2',4',6'-tetrachloro-
• CHEBI:34417
• [1,1'-Biphenyl]-4-ol, 2,2',4',6'-tetrachloro- (9CI)
• 3LUQ8W8XS9
• 150304-08-8
• 2,2',4',6'-Tetrachloro-4-biphenylol
• 2,2',4',6'-Tetrachloro-(1,1'-biphenyl)-4-ol
• NS00074034
• Q27116051
• 2,2',4',6'-tetrachlorobiphenyl-4-ol
• [1,1'-biphenyl]-4-ol, 2,2',4',6'-tetrachloro-
• CHEMBL4096959
• DTXSID20164517

• Inchi： 1S/C12H6Cl4O/c13-6-3-10(15)12(11(16)4-6)8-2-1-7(17)5-9(8)14/h1-5,17H
• InChI Key： QNOGRXAVIRHWCY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC(=CC=1Cl)O)Cl)Cl

Computed Properties

• Exact Mass: 305.91700
• Monoisotopic Mass: 305.917
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.532
• Boiling Point: 365.1°C at 760 mmHg
• Flash Point: 174.6°C
• Refractive Index: 1.638
• PSA: 20.23000
• LogP: 5.67280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls